Cas no 2059975-55-0 (2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride)

2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride is a synthetic organic compound featuring both amino and pyridinyl functional groups, making it a versatile intermediate in pharmaceutical and chemical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s structural properties, including the presence of a pyridine ring and multiple hydroxyl groups, contribute to its utility in the synthesis of bioactive molecules, particularly in medicinal chemistry applications. Its well-defined crystalline form ensures high purity and reproducibility, making it suitable for rigorous laboratory and industrial use. This compound is often employed in the development of chiral ligands or as a precursor for more complex heterocyclic systems.
2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride structure
2059975-55-0 structure
Product Name:2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
CAS No:2059975-55-0
MF:C8H14Cl2N2O2
MW:241.114960193634
MDL:MFCD30497904
CID:4635308
PubChem ID:134691127
Update Time:2025-06-12

2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
    • 2-amino-1-pyridin-3-ylpropane-1,3-diol;dihydrochloride
    • 2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
    • MDL: MFCD30497904
    • Inchi: 1S/C8H12N2O2.2ClH/c9-7(5-11)8(12)6-2-1-3-10-4-6;;/h1-4,7-8,11-12H,5,9H2;2*1H
    • InChI Key: LYTYCMLNFJFKDK-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC(C1C=NC=CC=1)C(CO)N

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Topological Polar Surface Area: 79.4

2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A640260-10mg
2-Amino-1-(pyridin-3-yl)propane-1,3-diol Dihydrochloride
2059975-55-0
10mg
$ 50.00 2022-06-07
TRC
A640260-50mg
2-Amino-1-(pyridin-3-yl)propane-1,3-diol Dihydrochloride
2059975-55-0
50mg
$ 210.00 2022-06-07
TRC
A640260-100mg
2-Amino-1-(pyridin-3-yl)propane-1,3-diol Dihydrochloride
2059975-55-0
100mg
$ 295.00 2022-06-07
Enamine
EN300-332453-0.05g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
0.05g
$202.0 2023-09-04
Enamine
EN300-332453-0.1g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
0.1g
$301.0 2023-09-04
Enamine
EN300-332453-0.25g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
0.25g
$431.0 2023-09-04
Enamine
EN300-332453-0.5g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
0.5g
$679.0 2023-09-04
Enamine
EN300-332453-1g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
1g
$871.0 2023-09-04
Enamine
EN300-332453-2.5g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
2.5g
$1707.0 2023-09-04
Enamine
EN300-332453-5g
2-amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride
2059975-55-0 95%
5g
$2525.0 2023-09-04

Additional information on 2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride

Recent Advances in the Study of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride (CAS: 2059975-55-0)

The compound 2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride (CAS: 2059975-55-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, featuring both pyridine and diol functional groups, has shown promising potential as a building block for drug discovery and as a ligand in asymmetric synthesis. Recent studies have focused on its unique structural properties that enable diverse biological interactions and catalytic applications.

In medicinal chemistry applications, researchers at the University of Tokyo (2023) demonstrated that this compound serves as an effective precursor for developing novel kinase inhibitors. The pyridine moiety provides essential hydrogen bonding capabilities while the diol group contributes to metal coordination, making it particularly valuable for targeting ATP-binding sites. Molecular docking studies revealed exceptional binding affinity (Kd = 2.3 μM) against several cancer-related kinases when incorporated into specific pharmacophores.

A breakthrough in synthetic methodology was reported by Johnson et al. (Journal of Medicinal Chemistry, 2024) where 2059975-55-0 was utilized as a chiral auxiliary in the asymmetric synthesis of β-amino alcohols. The researchers achieved remarkable enantioselectivity (up to 98% ee) in Henry reactions when using this compound as a template, owing to its rigid conformation and multiple coordination sites. This advancement provides a new pathway for producing optically pure pharmaceutical intermediates.

Pharmacological investigations have uncovered unexpected immunomodulatory properties of this compound. A recent Nature Communications paper (2024) detailed its ability to selectively inhibit NLRP3 inflammasome activation at nanomolar concentrations (IC50 = 87 nM), suggesting potential applications in treating inflammatory diseases. The dihydrochloride salt form showed improved solubility and bioavailability compared to the free base, with 82% oral bioavailability in murine models.

From a safety perspective, comprehensive toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have established favorable profiles for this compound. Acute toxicity tests in rodents showed LD50 values >2000 mg/kg, while genotoxicity assays (Ames test, micronucleus test) were negative at pharmacologically relevant concentrations. These findings support its further development as a pharmaceutical intermediate or potential active ingredient.

The compound's unique physicochemical properties have also enabled applications in materials science. Researchers at MIT (2024) incorporated 2059975-55-0 into metal-organic frameworks (MOFs), creating novel porous materials with exceptional chiral recognition capabilities. These MOFs demonstrated superior performance in chromatographic separation of pharmaceutical enantiomers, achieving baseline resolution for several challenging drug pairs.

Ongoing clinical translation efforts focus on derivatives of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol dihydrochloride. A phase I trial (NCT05678921) is currently evaluating a PI3K inhibitor containing this scaffold, with preliminary results showing favorable pharmacokinetics and target engagement. The dihydrochloride salt form has proven particularly advantageous for formulation development, addressing common challenges with amino alcohol-containing compounds.

Future research directions highlighted in recent reviews include exploring this compound's potential in PROTAC design (leveraging its bidentate binding capability) and as a scaffold for covalent inhibitors (through modification of the amino group). The unique spatial arrangement of its functional groups offers unprecedented opportunities for rational drug design against challenging targets.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.